Cas no 85586-71-6 (Butanoicacid,2-[2-[4-(6-methyl[2,6'-bibenzothiazol]-2'-yl)-2-sulfophenyl]diazenyl]-3-oxo-,1-ethyl ester, sodium salt (1:1))
85586-71-6 structure
Product Name:Butanoicacid,2-[2-[4-(6-methyl[2,6'-bibenzothiazol]-2'-yl)-2-sulfophenyl]diazenyl]-3-oxo-,1-ethyl ester, sodium salt (1:1)
CAS No:85586-71-6
MF:C27H23N4NaO6S3
MW:618.679493188858
CID:733239
Update Time:2024-01-31
Butanoicacid,2-[2-[4-(6-methyl[2,6'-bibenzothiazol]-2'-yl)-2-sulfophenyl]diazenyl]-3-oxo-,1-ethyl ester, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- Butanoicacid,2-[2-[4-(6-methyl[2,6'-bibenzothiazol]-2'-yl)-2-sulfophenyl]diazenyl]-3-oxo-,1-ethyl ester, sodium salt (1:1)
- sodium 1-ethyl 2-[[4-(6-methyl-2,6'-bibenzothiazol-2'-yl)-2-sulphonatophenyl]azo]acetoacetate
- sodium,2-[(1-ethoxy-1,3-dioxobutan-2-yl)diazenyl]-5-[6-(6-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-yl]benzenesulfonate
- 2-[[4-(6-Methyl[2,6'-bibenzothiazol]-2'-yl)-2-(sodiooxysulfonyl)phenyl]azo]-3-oxobutanoic acid ethyl ester
- Einecs 287-877-5
- CLUOBTYWBYLXLV-FJISBNMDSA-M
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- Inchi: 1S/C27H22N4O6S3.Na.H/c1-4-37-27(33)24(15(3)32)31-30-20-10-7-17(13-23(20)40(34,35)36)26-29-19-9-6-16(12-22(19)39-26)25-28-18-8-5-14(2)11-21(18)38-25;;/h5-13,24H,4H2,1-3H3,(H,34,35,36);;/b31-30+;;
- InChI Key: CFZOOPWHDIFYCN-DGVXSHAUSA-N
- SMILES: S(C1=C(C=CC(C2=NC3C=CC(C4=NC5C=CC(C)=CC=5S4)=CC=3S2)=C1)/N=N/C(C(=O)C)C(=O)OCC)(O)(=O)=O.[NaH]
Butanoicacid,2-[2-[4-(6-methyl[2,6'-bibenzothiazol]-2'-yl)-2-sulfophenyl]diazenyl]-3-oxo-,1-ethyl ester, sodium salt (1:1) Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
85586-71-6 (Butanoicacid,2-[2-[4-(6-methyl[2,6'-bibenzothiazol]-2'-yl)-2-sulfophenyl]diazenyl]-3-oxo-,1-ethyl ester, sodium salt (1:1)) Related Products
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- 55067-15-7(2-(p-((2-(Cyanoimino)hexahydro-4,6-dioxo-5-pyrimidinyl)azo)phenyl)-6-methyl-7-benzothiazolesulfonic acid, triethanolamine salt (1:X))
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